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Introduction
2-Chloro-N,N-dimethylacetamide, also known as N,N-Dimethylchloroacetamide, is a versatile

chlorinated amide compound that serves as a crucial reagent and intermediate in a multitude of

organic synthesis applications.[1][2] Its utility is particularly pronounced in the pharmaceutical

and agrochemical industries, where its unique chemical structure facilitates the construction of

complex molecular architectures.[1][2] This guide provides a comprehensive overview of its

chemical structure, formula, synthesis, reactivity, and applications, grounded in established

scientific principles and supported by authoritative references.

Core Chemical Identity and Properties
2-Chloro-N,N-dimethylacetamide is a colorless to yellow or brown liquid at room temperature.

[1][3] It is characterized by a distinct molecular structure that dictates its chemical behavior and

physical properties.

Chemical Structure and Formula
The fundamental identity of this compound is captured by its chemical formula and structure.

Molecular Formula: C₄H₈ClNO[4]

Linear Formula: ClCH₂CON(CH₃)₂[5][6]
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Molecular Weight: 121.57 g/mol [1][5][7]

CAS Number: 2675-89-0[4][5]

IUPAC Name: 2-chloro-N,N-dimethylacetamide[8]

The structure features a central acetamide backbone with a chlorine atom substituted on the

alpha-carbon and two methyl groups attached to the amide nitrogen.

Diagram 1: Chemical Structure of 2-Chloro-N,N-dimethylacetamide

A 2D representation of the molecular structure.

Physicochemical Properties
A summary of key physical and chemical properties is essential for practical laboratory use.

Property Value Reference

Appearance
Colorless to yellow to brown

liquid
[1][3]

Boiling Point 98 - 100 °C at 11-15 mmHg [1][7]

Density 1.182 g/mL at 20 °C [1][5]

Refractive Index n20/D 1.479 [5]

Melting Point 15 - 16 °C [1]

Flash Point >110 °C (>230 °F) - closed cup

Solubility
Soluble in many organic

solvents
[9]

Synthesis and Manufacturing
The industrial and laboratory-scale synthesis of 2-Chloro-N,N-dimethylacetamide is typically

achieved through the amidation of chloroacetyl chloride with dimethylamine. The reaction

requires careful control of conditions to ensure high yield and purity.
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General Synthesis Pathway
A common method involves the reaction of dimethylamine with chloroacetyl chloride in the

presence of a base and a suitable solvent.[10][11] The base is crucial for neutralizing the

hydrogen chloride byproduct generated during the reaction.

Diagram 2: Synthesis of 2-Chloro-N,N-dimethylacetamide

Dimethylamine
(CH3)2NH

Amidation Reaction

+

Chloroacetyl Chloride
ClCH2COCl +

Base
(e.g., Na2CO3)

Solvent
(e.g., Dichloromethane)

2-Chloro-N,N-dimethylacetamide

Salt Byproduct
(e.g., NaCl, H2O, CO2)

Click to download full resolution via product page

General workflow for the amidation reaction.

Laboratory-Scale Synthesis Protocol
The following protocol outlines a representative procedure for the synthesis of 2-Chloro-N,N-
dimethylacetamide.

Materials:

Dimethylamine

Chloroacetyl chloride

Sodium carbonate (or another suitable base)
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Dichloromethane (or another suitable chlorinated solvent)

Water

Anhydrous magnesium sulfate (or other drying agent)

Procedure:

A solution of an alkali metal salt (e.g., sodium acetate) and water is prepared in a chlorinated

hydrocarbon solvent (e.g., dichloromethane).[10]

The mixture is cooled to between -15°C and -8°C.

Dimethylamine gas is bubbled through the cooled solution.[10]

Chloroacetyl chloride is added dropwise to the reaction mixture while maintaining the

temperature between -8°C and 5°C and controlling the pH between 5 and 8.[10]

After the addition is complete, the reaction is stirred for 1-3 hours.[10]

The reaction product is filtered to remove inorganic salts.[12]

The aqueous phase is extracted with the chlorinated hydrocarbon solvent.[10]

The combined organic phases are dried, and the solvent is removed by distillation.[10]

The resulting crude product is then purified by vacuum distillation to yield the final product.

[10]

This process, when carefully executed, can achieve product purity of over 99% and a yield of

87-92%.[10]

Spectroscopic Characterization
The identity and purity of 2-Chloro-N,N-dimethylacetamide are confirmed through various

spectroscopic techniques.
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Technique Key Features

¹H NMR

The proton NMR spectrum of N,N-

dimethylacetamide (a related compound) shows

two distinct singlets for the two N-methyl groups

due to restricted rotation around the C-N amide

bond.[13][14] A similar pattern would be

expected for the chloro-derivative, along with a

singlet for the α-chloro methylene protons.

¹³C NMR

The carbon NMR spectrum will show distinct

signals for the carbonyl carbon, the α-chloro

methylene carbon, and the two N-methyl

carbons.

IR Spectroscopy

The infrared spectrum will exhibit a strong

absorption band for the C=O (amide) stretching

vibration, typically in the range of 1630-1680

cm⁻¹.[8][15][16]

Mass Spectrometry

The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns.

[8][17][18]

Chemical Reactivity and Applications
The reactivity of 2-Chloro-N,N-dimethylacetamide is dominated by the presence of the

electrophilic α-carbon and the amide functional group.

Key Reactions
The chlorine atom significantly enhances the reactivity of the molecule, making it an excellent

substrate for nucleophilic substitution reactions.[2] This property is fundamental to its broad

applicability in organic synthesis. It can be used in catalytic reactions, acylation reactions, and

the synthesis of various amine compounds.[9]

Major Applications
2-Chloro-N,N-dimethylacetamide is a vital intermediate and reagent in several key areas:
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Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs). For instance, it has been used in the synthesis of (S)-

carbinoxamine.[5][12]

Agrochemical Production: It is utilized in the manufacturing of pesticides and herbicides.

Organic Synthesis: It acts as a versatile building block for introducing the N,N-

dimethylacetamido moiety into molecules.[2]

Catalysis: It can function as an organic catalyst, for example, in the preparation of

phosphorylated thiosemicarbazide.[2][12]

Safety and Handling
Due to its hazardous nature, strict safety protocols must be followed when handling 2-Chloro-
N,N-dimethylacetamide.

Hazard Identification
The compound is classified with several hazards.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral GHS07 Danger
H302: Harmful if

swallowed.[7]

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[7]

Recommended Handling Procedures
Diagram 3: Safe Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/24350
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2343589.htm
https://www.nbinno.com/other-organic-chemicals/2-chloro-n-n-dimethylacetamide-organic-catalyst-synthesis-intermediate-ey
https://www.nbinno.com/other-organic-chemicals/2-chloro-n-n-dimethylacetamide-organic-catalyst-synthesis-intermediate-ey
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2343589.htm
https://www.benchchem.com/product/b142992?utm_src=pdf-body
https://www.benchchem.com/product/b142992?utm_src=pdf-body
https://www.merckmillipore.com/TW/zh/product/2-Chloro-NN-dimethylacetamide,MDA_CHEM-820290
https://www.merckmillipore.com/TW/zh/product/2-Chloro-NN-dimethylacetamide,MDA_CHEM-820290
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)

Handling & Storage

Emergency Procedures

Protective Gloves

Handle in a well-ventilated area
 or under a fume hood.

Protective Clothing Eye/Face Protection

Store in a tightly closed container
 in a cool, dry place below +30°C. IF ON SKIN: Wash with plenty of water. IF IN EYES: Rinse cautiously with water for several minutes. IF SWALLOWED: Call a POISON CENTER/doctor.

Click to download full resolution via product page

Key considerations for the safe handling of 2-Chloro-N,N-dimethylacetamide.

It is imperative to consult the full Safety Data Sheet (SDS) before use.[7][19] Always work in a

well-ventilated area, preferably a chemical fume hood, and wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[19] Avoid contact

with skin, eyes, and clothing.[20] In case of exposure, follow the first-aid measures outlined in

the SDS immediately.[19]

Conclusion
2-Chloro-N,N-dimethylacetamide is a cornerstone reagent in modern organic chemistry, with

significant applications in the development of pharmaceuticals and other specialty chemicals. A

thorough understanding of its chemical properties, synthesis, and reactivity, coupled with

stringent adherence to safety protocols, is essential for its effective and responsible use in

research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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